Cas no 64340-41-6 (Naphtho[2,3-b]furan-2(3H)-one,3a,4,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, (3aR,8aR,9aR)-)

Naphtho[2,3-b]furan-2(3H)-one,3a,4,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, (3aR,8aR,9aR)- Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(3H)-one,3a,4,6,7,8,8a,9,9a-octahydro-5,8a-dimethyl-3-methylene-, (3aR,8aR,9aR)-
• (3aR,8aR,9aR)-5,8a-dimethyl-3-methylidene-4,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• (3aR,8aR,9aR)-5,8a-Dimethyl-3-methylene-3a,4,6,7,8,8a,9,9a-octahydro-3H-naphtho[2,3-b]furan-2-one
• CHEMBL2332655
• (3aR,8aR,9aR)-5,8a-dimethyl-3-methylidene-4,6,7,8,9,9a-hexahydro-3aH-benzo[][1]benzouran-2-one
• Alloalantolactone
• FS-7439
• AKOS040734598
• 5,8a-Dimethyl-3-methylidene-3a,4,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(3H)-one
• CHEBI:192145
• 64340-41-6
• DTXSID30982885
• (3aR,8aR,9aR)-5,8a-Dimethyl-3-methylene-3a,4,6,7,8,8a,9,9a-octahydro-3H-naphtho(2,3-b)furan-2-one
• (3aR,8aR,9aR)-5,8a-dimethyl-3-methylene-4,6,7,8,9,9a-hexahydro-3aH-benzo[f]benzofuran-2-one
• 5,8a-dimethyl-3-methylene-3a,4,6,7,8,8a,9,9a-octahydro-3h-naphtho[2,3-b]furan-2-one
• 5,8a-dimethyl-3-methylidene-4,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• DIPLOPHYLLIN
• DIPLOPHYLLIN, ENT
• 5,8a-dimethyl-3-methylidene-2H,3H,3aH,4H,6H,7H,8H,8aH,9H,9aH-naphtho[2,3-b]furan-2-one
• NSC-246451
• NSC241225
• NSC-241225
• NSC246451
• [3aR-(3aalpha,8abeta,9aalpha)]-3a,4,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• 1-Deoxyivangustin
• [3aS-(3aalpha,8abeta,9aalpha)]-3a,4,6,7,8,8a,9,9a-Octahydro-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• +Expand

• InChIKey： OTDVFDVEFZSECW-UXIGCNINSA-N
• Inchi： InChI=1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h11,13H,2,4-8H2,1,3H3/t11-,13-,15-/m1/s1
• SMILES： CC1=C2C[C@@H]3C(=C)C(=O)O[C@@H]3C[C@@]2(C)CCC1

Computed Properties

• Exact Mass: 232.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 232.146329876g/mol
• Heavy Atom Count: 17
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Color/Form: Powder